Cas no 1369144-28-4 (2-methyl-2,5-diazaspiro[3.5]nonane dihydrochloride)

• Product Name: 2-methyl-2,5-diazaspiro[3.5]nonane dihydrochloride
• CAS No: 1369144-28-4
• MF: C₈H₁₈Cl₂N₂
• MW: 213.147920131683
• CID: 5150137
• Update Time: 2026-03-03

2-methyl-2,5-diazaspiro[3.5]nonane dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-2,5-diazaspiro[3.5]nonane
• 2-methyl-2,5-diazaspiro[3.5]nonane dihydrochloride

• Inchi： 1S/C8H16N2.2ClH/c1-10-6-8(7-10)4-2-3-5-9-8;;/h9H,2-7H2,1H3;2*1H
• InChI Key： MHBSINPDXRBXBO-UHFFFAOYSA-N
• SMILES： C1C2(CCCCN2)CN1C.[H]Cl.[H]Cl

Additional information on 2-methyl-2,5-diazaspiro[3.5]nonane dihydrochloride

Exploring the Versatile Applications and Properties of 2-methyl-2,5-diazaspiro[3.5]nonane dihydrochloride (CAS No. 1369144-28-4)

In the ever-evolving landscape of pharmaceutical and chemical research, 2-methyl-2,5-diazaspiro[3.5]nonane dihydrochloride (CAS No. 1369144-28-4) has emerged as a compound of significant interest. This spirocyclic amine derivative, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and material science. The compound's spirocyclic architecture and diazaspiro framework make it particularly valuable for designing novel bioactive molecules with enhanced properties.

The molecular structure of 2-methyl-2,5-diazaspiro[3.5]nonane dihydrochloride features a distinctive spiro[3.5]nonane core, which contributes to its three-dimensional complexity and potential for diverse interactions. This structural characteristic is particularly relevant in current pharmaceutical research, where scientists are increasingly focusing on three-dimensional molecular scaffolds to overcome limitations of flat aromatic systems. The presence of two nitrogen atoms in the diazaspiro system enhances the compound's ability to participate in hydrogen bonding, making it a valuable building block for medicinal chemistry applications.

Recent trends in drug discovery highlight the growing importance of spirocyclic compounds like 2-methyl-2,5-diazaspiro[3.5]nonane dihydrochloride. These structures are particularly sought after for their ability to improve drug-like properties, including solubility, metabolic stability, and membrane permeability. The pharmaceutical industry's shift toward saturated heterocycles and three-dimensional fragments in lead optimization has significantly increased demand for such specialized building blocks. Researchers are actively investigating this compound's potential in developing treatments for neurological disorders and other therapeutic areas where spirocyclic scaffolds have shown promise.

The synthesis and characterization of 2-methyl-2,5-diazaspiro[3.5]nonane dihydrochloride involve sophisticated organic chemistry techniques. The dihydrochloride salt form (indicated by the "dihydrochloride" suffix in its name) enhances the compound's stability and solubility, making it more practical for various applications. This aspect is particularly important for researchers looking for water-soluble spirocyclic amines or pharmaceutically acceptable salts of complex heterocycles. The methyl substitution at the 2-position adds another dimension of structural diversity, allowing for further derivatization in synthetic applications.

Beyond pharmaceutical applications, 2-methyl-2,5-diazaspiro[3.5]nonane dihydrochloride has potential uses in material science and chemical biology. Its rigid, three-dimensional structure makes it an interesting candidate for designing molecular recognition elements or functional materials with specific properties. The compound's ability to form stable complexes with various metal ions could open doors to applications in catalysis or sensing technologies. These diverse potential applications contribute to the growing commercial interest in this specialized chemical building block.

The market for spirocyclic compounds like 2-methyl-2,5-diazaspiro[3.5]nonane dihydrochloride has seen steady growth, driven by increasing demand from both academic and industrial research sectors. Suppliers specializing in heterocyclic building blocks and pharmaceutical intermediates have reported growing inquiries about this specific compound. The unique CAS number 1369144-28-4 serves as an important identifier for researchers seeking high-purity samples of this material for their investigations.

Quality control and characterization of 2-methyl-2,5-diazaspiro[3.5]nonane dihydrochloride are crucial aspects for researchers working with this compound. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis are typically employed to ensure the material meets research-grade standards. The dihydrochloride form provides advantages in terms of characterization, as the salt form often yields more interpretable analytical data compared to free bases of similar compounds.

Storage and handling recommendations for 2-methyl-2,5-diazaspiro[3.5]nonane dihydrochloride typically suggest keeping the material in a cool, dry environment, protected from moisture and light. While not classified as hazardous under standard regulations, proper laboratory practices should always be followed when working with any chemical substance. Researchers interested in this compound often search for information about its solubility profile, stability conditions, and compatibility with various reaction conditions.

The future outlook for 2-methyl-2,5-diazaspiro[3.5]nonane dihydrochloride appears promising, with ongoing research exploring its potential in various scientific domains. As drug discovery efforts continue to emphasize three-dimensional molecular diversity, compounds with spirocyclic architectures like this one are likely to remain in high demand. The development of novel synthetic methodologies to access such structures more efficiently is an active area of research that could further enhance the accessibility and applications of this interesting chemical entity.

For researchers considering working with 2-methyl-2,5-diazaspiro[3.5]nonane dihydrochloride, it's worth noting that the compound's unique properties may require specialized expertise in handling and derivatization. The scientific literature contains numerous examples of successful applications of similar diazaspiro compounds in medicinal chemistry programs, providing valuable precedents for new research directions. As with any specialized chemical building block, collaboration between synthetic chemists, computational modelers, and biological screening experts can maximize the potential of this intriguing molecular scaffold.